Cas no 113000-77-4 (2-Piperidinecarboxylicacid, 3,4,5-trihydroxy-, [2S-(2a,3b,4a,5a)]- (9CI))

2-Piperidinecarboxylicacid, 3,4,5-trihydroxy-, [2S-(2a,3b,4a,5a)]- (9CI) structure
113000-77-4 structure
Product Name:2-Piperidinecarboxylicacid, 3,4,5-trihydroxy-, [2S-(2a,3b,4a,5a)]- (9CI)
CAS No:113000-77-4
MF:C6H11NO5
MW:177.155242204666
CID:195746
PubChem ID:452015
Update Time:2025-04-19

2-Piperidinecarboxylicacid, 3,4,5-trihydroxy-, [2S-(2a,3b,4a,5a)]- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 2-Piperidinecarboxylicacid, 3,4,5-trihydroxy-, [2S-(2a,3b,4a,5a)]- (9CI)
    • (2S,3R,4R,5R)-3,4,5-trihydroxypiperidine-2-carboxylic acid
    • 2-piperidinecarboxylic acid, 3,4,5-trihydroxy-, (2S,3R,4R,5R)-
    • 2S,3R,4R,5R-3,4,5-Trihydroxypipecolic acid
    • SCHEMBL944158
    • 2-Piperidinecarboxylic acid, 3,4,5-trihydroxy-, [2S-(2a,3b,4a,5a)]-
    • ZHFMVVUVCALAMY-KKQCNMDGSA-
    • (2S,3R,4R,5R)-3,4,5-Trihydroxypipecolic acid
    • CHEMBL504755
    • DTXSID50150261
    • InChI=1/C6H11NO5/c8-2-1-7-3(6(11)12)5(10)4(2)9/h2-5,7-10H,1H2,(H,11,12)/t2-,3+,4-,5-/m1/s1
    • 113000-77-4
    • 2-Piperidinecarboxylic acid, 3,4,5-trihydroxy-, (2S-(2alpha,3beta,4alpha,5alpha))-
    • Inchi: 1S/C6H11NO5/c8-2-1-7-3(6(11)12)5(10)4(2)9/h2-5,7-10H,1H2,(H,11,12)/t2-,3+,4-,5-/m1/s1
    • InChI Key: ZHFMVVUVCALAMY-KKQCNMDGSA-N
    • SMILES: O[C@@H]1[C@@H](C(=O)O)NC[C@H]([C@H]1O)O

Computed Properties

  • Exact Mass: 177.06372245g/mol
  • Monoisotopic Mass: 177.06372245g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -4.4
  • Topological Polar Surface Area: 110Ų

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